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Introduction
Icafolin-methyl is a novel, post-emergence herbicide developed by Bayer, representing the

first new mode of action for broad-acre crop weed control in over three decades.[1] In planta,

icafolin-methyl is hydrolyzed to its active metabolite, icafolin.[2][3] This technical guide

provides an in-depth overview of icafolin's mechanism of action, methods for its analysis in

plant tissues, and its efficacy against various weed species.

Mechanism of Action: Tubulin Polymerization
Inhibition
Icafolin exerts its herbicidal activity by inhibiting tubulin polymerization in plants.[2][3] Tubulin

proteins are the fundamental building blocks of microtubules, which are essential components

of the cytoskeleton involved in critical cellular processes such as cell division, cell plate

formation, and intracellular transport.

By binding to β-tubulins, icafolin disrupts the assembly of microtubules.[2][3] This interference

with microtubule dynamics leads to an arrest of the cell cycle at the G2/M checkpoint,

preventing the cell from entering mitosis.[4] The inability of cells to divide ultimately results in

the cessation of growth and death of the weed. A key characteristic of weeds treated with
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icafolin-methyl is that they remain standing in the field in a "frozen" state, ceasing to compete

with crops for resources and forming a mulch layer that can help conserve soil moisture.[1]

Signaling Pathway of G2/M Cell Cycle Arrest in Plants
The inhibition of tubulin polymerization by icafolin triggers the G2/M cell cycle checkpoint. This

complex signaling pathway ensures that cells do not proceed to mitosis with a compromised

cytoskeleton. Key regulatory proteins in this process include cyclin-dependent kinases (CDKs)

and their associated cyclins. The activity of CDK-cyclin complexes is tightly regulated by

phosphorylation and dephosphorylation events. While the precise signaling cascade initiated

by icafolin is a subject for further research, the general pathway of G2/M arrest is understood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.global-agriculture.com/crop-protection/what-is-icafolin-methyl/
https://www.researchgate.net/publication/384148278_The_novel_herbicide_icafolin-methyl_is_a_plant-specific_inhibitor_of_tubulin_polymerization
https://pubmed.ncbi.nlm.nih.gov/39297346/
https://pubmed.ncbi.nlm.nih.gov/39297346/
https://www.dovepress.com/anti-inflammatory-and-anticancer-potential-of-solanum-tuberosum-l-bioa-peer-reviewed-fulltext-article-JIR
https://www.benchchem.com/product/b15606773#icafolin-methyl-s-active-metabolite-icafolin-in-plants
https://www.benchchem.com/product/b15606773#icafolin-methyl-s-active-metabolite-icafolin-in-plants
https://www.benchchem.com/product/b15606773#icafolin-methyl-s-active-metabolite-icafolin-in-plants
https://www.benchchem.com/product/b15606773#icafolin-methyl-s-active-metabolite-icafolin-in-plants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

